Cas no 111269-65-9 (1,2-Propanedione, 3,3,3-trifluoro-1-(4-nitrophenyl)-)

• Product name: 1,2-Propanedione, 3,3,3-trifluoro-1-(4-nitrophenyl)-
• CAS No: 111269-65-9
• MF: C₉H₄F₃NO₄
• MW: 247.127573013306
• CID: 1203013

1,2-Propanedione, 3,3,3-trifluoro-1-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanedione, 3,3,3-trifluoro-1-(4-nitrophenyl)-

• Inchi： 1S/C9H4F3NO4/c10-9(11,12)8(15)7(14)5-1-3-6(4-2-5)13(16)17/h1-4H
• InChI Key： SEVHXYSAUQGOPH-UHFFFAOYSA-N
• SMILES： C(C1=CC=C([N+]([O-])=O)C=C1)(=O)C(=O)C(F)(F)F

Computed Properties

• Exact Mass: 247.00922

Experimental Properties

• Density: 1.517±0.06 g/cm3(Predicted)
• Boiling Point: 287.7±40.0 °C(Predicted)
• PSA: 77.28